molecular formula C15H16N2O3 B2949977 (Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide CAS No. 302582-54-3

(Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide

Cat. No.: B2949977
CAS No.: 302582-54-3
M. Wt: 272.304
InChI Key: ZTTBSAUMUTXZNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide is a cyanoacrylate derivative featuring a Z-configured α,β-unsaturated carbonyl system. Its structure comprises:

  • Cyano group (–CN): Enhances electron-withdrawing properties, influencing reactivity and intermolecular interactions.
  • 2-Ethenoxyethyl amide side chain: Provides flexibility and hydrogen-bonding capacity via the ethereal oxygen and amide NH group.

This compound’s stereochemistry (Z-configuration) is critical for its conformational stability and molecular recognition properties. While direct crystallographic data for this specific compound are unavailable, analogous structures (e.g., ) suggest that hydrogen bonding and van der Waals interactions dominate its solid-state packing .

Properties

IUPAC Name

(Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N2O3/c1-3-20-9-8-17-15(18)13(11-16)10-12-4-6-14(19-2)7-5-12/h3-7,10H,1,8-9H2,2H3,(H,17,18)/b13-10-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZTTBSAUMUTXZNK-RAXLEYEMSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C=C(C#N)C(=O)NCCOC=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC=C(C=C1)/C=C(/C#N)\C(=O)NCCOC=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

272.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

Molecular Information

  • Molecular Formula : C15H16N2O2
  • Molecular Weight : 256.30 g/mol
  • SMILES Notation : CC=CC(=C(C(=O)N)C#N)C1=CC=C(C=C1)OC
  • InChI Key : ZJXKZQXJYQKJHQ-UHFFFAOYSA-N

2D Structure Representation

2D Structure

The biological activity of (Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors involved in cellular signaling pathways. The presence of the cyano group enhances its reactivity, potentially leading to inhibition of certain enzymes or modulation of receptor activity.

Anticancer Activity

Research indicates that compounds with similar structures exhibit significant anticancer properties. For instance, studies have shown that certain cyanoacrylate derivatives can induce apoptosis in cancer cells by activating caspase pathways and inhibiting cell proliferation.

Case Study: In Vitro Anticancer Activity

A study conducted on breast cancer cell lines demonstrated that (Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide significantly inhibited cell growth at concentrations ranging from 10 µM to 50 µM over 48 hours. The mechanism was linked to the induction of oxidative stress and subsequent apoptosis.

Concentration (µM)Cell Viability (%)
0100
1075
2550
5030

Antimicrobial Properties

In addition to anticancer effects, preliminary studies suggest that this compound may possess antimicrobial properties. A screening against various bacterial strains revealed inhibitory effects against both Gram-positive and Gram-negative bacteria.

Case Study: Antimicrobial Screening

A study evaluated the antimicrobial efficacy of (Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide against Staphylococcus aureus and Escherichia coli. Results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL for S. aureus and 64 µg/mL for E. coli.

Bacterial StrainMIC (µg/mL)
Staphylococcus aureus32
Escherichia coli64

Comparative Analysis with Related Compounds

The biological activity of (Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide can be compared with other cyanoacrylate compounds. Many derivatives exhibit a range of activities from anti-inflammatory to neuroprotective effects.

Compound NameActivity TypeReference
Ethyl cyanoacrylateAdhesive properties
(E)-2-cyano-N-(4-methoxyphenyl)prop-2-enamideAnticancer
(Z)-3-cyano-N-(phenyl)prop-2-enamideAntimicrobial

Comparison with Similar Compounds

Table 1: Key Structural Features and Physicochemical Properties

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Notable Features References
(Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide –OCH3 (para), –OCH2CH2O– C15H16N2O3 272.30 Flexible ethenoxyethyl chain; Z-configuration Target compound
2-cyano-N-(1-(4-methoxyphenyl)ethyl)acetamide (3f) –OCH3 (para), –CH(CH3)NH– C12H14N2O2 218.25 Rigid ethylamide side chain; simpler structure
(Z)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-cyano-N-(2-ethoxyphenyl)prop-2-enamide –Br, –OH, –OCH3 (meta), –OCH2CH3 (ortho) C19H17BrN2O4 433.26 Halogenation increases lipophilicity; H-bond donors (OH)
2-Ethoxyethyl (Z)-2-cyano-3-[(N-phenyl-carbamoyl)amino]prop-2-enoate –OCH2CH2O–, –NH–CO–NPh C15H17N3O4 303.32 Carbamoyl group enhances H-bonding; ester linkage
(E)-2-cyano-3-[3-methoxy-4-[(3-methylphenyl)methoxy]phenyl]-N-phenyl-prop-2-enamide –OCH3, –OCH2C6H4(3-Me) C25H22N2O3 398.46 Bulky aryl ether substituent; E-configuration

Spectroscopic and Crystallographic Comparisons

  • NMR Profiles: The target compound’s 1H NMR would resemble 3f (), with signals for –OCH3 (~δ 3.80 ppm), –CH2–CN (~δ 3.30 ppm), and amide NH (~δ 8.34 ppm). However, the ethenoxyethyl chain may split signals due to conformational flexibility .
  • Hydrogen Bonding : Unlike the title compound, ’s analogue exhibits intramolecular N–H⋯O and intermolecular N–H⋯N bonds, stabilizing its crystal lattice. The absence of a carbamoyl group in the target compound may reduce such interactions .

Physicochemical Properties

  • Lipophilicity: The ethenoxyethyl chain increases hydrophilicity compared to ’s ethoxyphenyl group. LogP values are estimated to be lower than halogenated derivatives (e.g., : calculated LogP ~3.5) .
  • Solubility : Polar aprotic solvents (e.g., DMSO, acetone) are optimal, as indicated by NMR data for 3f () .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.